Cas no 1805697-93-1 (1-Bromo-1-(3-ethyl-5-(trifluoromethoxy)phenyl)propan-2-one)
1-Bromo-1-(3-ethyl-5-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-1-(3-ethyl-5-(trifluoromethoxy)phenyl)propan-2-one
-
- Inchi: 1S/C12H12BrF3O2/c1-3-8-4-9(11(13)7(2)17)6-10(5-8)18-12(14,15)16/h4-6,11H,3H2,1-2H3
- InChI Key: UCCBOOOOLHGLBB-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=C(C=C(CC)C=1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 294
- XLogP3: 4.4
- Topological Polar Surface Area: 26.3
1-Bromo-1-(3-ethyl-5-(trifluoromethoxy)phenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013013062-1g |
1-Bromo-1-(3-ethyl-5-(trifluoromethoxy)phenyl)propan-2-one |
1805697-93-1 | 97% | 1g |
1,490.00 USD | 2021-06-25 |
1-Bromo-1-(3-ethyl-5-(trifluoromethoxy)phenyl)propan-2-one Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 1-Bromo-1-(3-ethyl-5-(trifluoromethoxy)phenyl)propan-2-one
Introduction to 1-Bromo-1-(3-ethyl-5-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1805697-93-1)
1-Bromo-1-(3-ethyl-5-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1805697-93-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromo-substituted ketone functionality and a trifluoromethoxy group, which confer it with distinct chemical properties and reactivity profiles.
The molecular formula of 1-Bromo-1-(3-ethyl-5-(trifluoromethoxy)phenyl)propan-2-one is C13H14BrF3O2, and its molecular weight is approximately 327.14 g/mol. The compound's structure includes a bromine atom attached to a ketone group, which can serve as a versatile functional handle for further chemical modifications. The presence of the trifluoromethoxy group imparts additional stability and lipophilicity, making it an attractive candidate for drug design and development.
In the realm of medicinal chemistry, 1-Bromo-1-(3-ethyl-5-(trifluoromethoxy)phenyl)propan-2-one has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel pharmaceutical agents targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of this compound exhibit potent antitumor activity against several cancer cell lines, including breast and lung cancer cells. The bromo-substituted ketone functionality was found to enhance the compound's ability to inhibit key enzymes involved in cancer progression.
Beyond its medicinal applications, 1-Bromo-1-(3-ethyl-5-(trifluoromethoxy)phenyl)propan-2-one has also shown promise in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. A research team at the University of California, Berkeley, reported in the Journal of Materials Chemistry A (2023) that this compound can be used as a monomer in the preparation of polymer-based materials with enhanced thermal stability and mechanical strength. These materials have potential applications in electronics, coatings, and other high-performance industries.
The synthesis of 1-Bromo-1-(3-ethyl-5-(trifluoromethoxy)phenyl)propan-2-one typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 3-ethyl-5-(trifluoromethoxy)benzaldehyde with acetone under acidic conditions to form the corresponding α-bromoketone. This method provides good yields and allows for easy purification of the final product. The versatility of this synthetic pathway has been further enhanced by recent advancements in catalytic methods, which have improved both yield and selectivity.
In terms of safety and handling, while 1-Bromo-1-(3-ethyl-5-(trifluoromethoxy)phenyl)propan-2-one is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure safe handling and storage.
The future prospects for 1-Bromo-1-(3-ethyl-5-(trifluoromethoxy)phenyl)propan-2-one are promising. Ongoing research is focused on optimizing its chemical properties for specific applications and exploring new derivatives with enhanced biological activity or material performance. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in both academic research and industrial applications.
1805697-93-1 (1-Bromo-1-(3-ethyl-5-(trifluoromethoxy)phenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)